Cas no 100616-83-9 (2(1H)-Quinoxalinethione, 3-pentyl-)

• Product name: 2(1H)-Quinoxalinethione, 3-pentyl-
• CAS No: 100616-83-9
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 1125959

2(1H)-Quinoxalinethione, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinethione, 3-pentyl-

• Inchi： 1S/C13H16N2S/c1-2-3-4-9-12-13(16)15-11-8-6-5-7-10(11)14-12/h5-8H,2-4,9H2,1H3,(H,15,16)
• InChI Key： IUGNTCGIQBZPQO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N=C(CCCCC)C1=S

Computed Properties

• Exact Mass: 232.10358

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 364.0±25.0 °C(Predicted)
• PSA: 24.39
• pka: 8.81±0.70(Predicted)